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Compound of Interest

Compound Name: AM-8735

Cat. No.: B605388

Technical Support Center: AM-8735

Important Notice: Comprehensive searches for a research compound specifically designated
as "AM-8735" within publicly available scientific literature, chemical databases, and
pharmaceutical development pipelines did not yield any matching results. The information
typically available for researchers, scientists, and drug development professionals—such as
stability profiles in various solvents, detailed experimental protocols, and associated signaling
pathways—could not be found for a compound with this identifier.

The identifier "AM-8735" may be an internal project code not yet disclosed in public literature, a
new compound with pending publication, or a possible typographical error.

However, searches did identify a commercial product with a similar name, NALCO® 8735.
Below is a summary of the available information on this product, though it is important to note
that this is an industrial chemical and likely not the subject of the user's request for a research
and drug development audience.

Frequently Asked Questions (FAQs) for NALCO®
8735

Q1: What is NALCO® 8735?

Al: NALCO® 8735 is a liquid chemical product. Based on its Safety Data Sheet (SDS), itis a
colorless and odorless liquid.

Q2: What is the chemical stability of NALCO® 87357
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A2: NALCO® 8735 is reported to be stable under normal storage conditions. It is incompatible
with strong acids and should not be stored near them.

Q3: What are the known hazardous reactions for NALCO® 87357
A3: No dangerous reactions are known under conditions of normal use.
Q4: What are the known physical and chemical properties of NALCO® 87357?

A4: The table below summarizes the available data for NALCO® 8735.

Property Value Method/Conditions
Appearance Liquid, colorless

Odor Odorless

pH 14 (5% solution) ASTM E 70

Freezing Point -23°C ASTM D-1177

Initial Boiling Point 145 °C ASTM D 86

Flash Point Does not flash

Vapor Pressure 0.5 mm Hg @ 37.7 °C

Relative Density 1.50-1.53 @ 15.6 °C, ASTM D-1298
Water Solubility Completely soluble

Data sourced from the NALCO® 8735 Safety Data Sheet.
Q5: Are there any specific storage recommendations for NALCO® 87357

A5: Yes. It should be stored in suitably labeled, tightly closed containers and kept out of reach
of children. It is important to avoid contact with eyes, skin, and clothing. Do not store near
acids.

Troubleshooting Guide for NALCO® 8735
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This guide is based on the general properties of an industrial chemical and is not intended for a
research or pharmaceutical context.

Issue 1: Incompatibility with other substances.
e Symptom: Unexpected reaction when mixed with other chemicals.

e Troubleshooting Step: Immediately consult the Safety Data Sheet. NALCO® 8735 is known
to be incompatible with strong acids. Ensure that all mixing protocols are reviewed for
chemical compatibility.

Issue 2: Improper Storage.
o Symptom: Degradation of the product or container.

o Troubleshooting Step: Verify that storage conditions are in line with the manufacturer's
recommendations. Specifically, ensure it is not stored in proximity to acids. Containers
should be tightly closed.

Logical Relationship Diagram

The following diagram illustrates the logical steps to take if you are experiencing issues with a
chemical product, based on the troubleshooting information.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE O iy

Encountering an Issue
(e.g., unexpected reaction)

(Consult Safety Data Sheet (SDS))

l

Is the issue related to
chemical incompatibility?

Yes No

o . Is the issue related to
Action: Isolate from strong acids L
storage conditions?

es

Action: Review mixing protocol AEHOIE VEITLY SEIEEE 5 ber SIS No
(cool, dry, sealed container)

Contact Supplier for
Further Technical Support

Click to download full resolution via product page

Troubleshooting workflow for chemical handling.

Recommendation: We advise verifying the compound identifier "AM-8735" and consulting the
appropriate source for specific data related to your research. If "AM-8735" is a novel
compound, stability and solubility studies would need to be conducted as part of its preclinical

development.

« To cite this document: BenchChem. [AM-8735 stability in different solvents]. BenchChem,
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stability-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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